Cas no 2172566-56-0 (Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate)

• Product Name: Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172566-56-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5567792
• PubChem ID: 165594475
• Update Time: 2025-06-14

Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633388
• methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate
• 2172566-56-0
• Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C12H20O3/c1-9-8-12(9,10(13)15-2)11(14)6-4-3-5-7-11/h9,14H,3-8H2,1-2H3
• InChI Key： OCMIODPZDOVKRZ-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(C(=O)OC)CC1C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate

Comprehensive Analysis of Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172566-56-0)

The compound Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172566-56-0) is a cyclopropane derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structural features, including the hydroxycyclohexyl and methylcyclopropane moieties, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential role in drug discovery.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in medicinal chemistry. The methyl ester group in Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate enhances its solubility and reactivity, making it suitable for further derivatization. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural modifications can lead to significant changes in biological activity.

One of the most searched questions in the field is: "What are the synthetic routes for cyclopropane derivatives?" This compound exemplifies the importance of stereoselective synthesis, as the hydroxycyclohexyl group introduces a chiral center, which is critical for enantioselective reactions. The presence of the methylcyclopropane ring also contributes to its stability, a feature often explored in prodrug design and metabolic studies.

Another trending topic is the use of bioisosteres in drug design. The cyclopropane ring in this compound can serve as a bioisostere for double bonds or other rigid structures, offering improved pharmacokinetic properties. This has led to increased interest in Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate as a building block for fragment-based drug discovery.

From an industrial perspective, the compound's carboxylate ester functionality makes it amenable to scalable synthesis. This is particularly relevant given the current focus on green chemistry and sustainable manufacturing. Researchers are exploring catalytic methods to optimize the production of such intermediates, reducing waste and energy consumption.

In analytical chemistry, the characterization of Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods are essential for confirming its purity and structure, which are critical for its application in high-value research. The compound's CAS No. 2172566-56-0 serves as a unique identifier, ensuring accurate referencing in scientific literature.

As the pharmaceutical industry continues to explore novel chemical spaces, compounds like Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate are gaining attention for their potential in addressing unmet medical needs. Its combination of a hydroxycyclohexyl group and a methylcyclopropane scaffold offers a promising platform for the development of new therapeutic agents.

In summary, Methyl 1-(1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172566-56-0) represents a fascinating intersection of synthetic chemistry and drug discovery. Its structural complexity and functional versatility make it a subject of ongoing research, with potential applications spanning from medicinal chemistry to material science. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in future innovations.